Cas no 89582-46-7 (Hexanoic acid,2,5-diamino-6-hydroxy- (7CI))

• Product Name: Hexanoic acid,2,5-diamino-6-hydroxy- (7CI)
• CAS No: 89582-46-7
• MF: C₆H₁₄N₂O₃
• MW: 162.186961650848
• CID: 712025
• Update Time: 2024-01-31

Hexanoic acid,2,5-diamino-6-hydroxy- (7CI) Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2,5-diamino-6-hydroxy- (7CI)
• Hexanoic acid, 2,5-diamino-6-hydroxy- (7CI)

• Inchi： 1S/C6H14N2O3/c7-4(3-9)1-2-5(8)6(10)11/h4-5,9H,1-3,7-8H2,(H,10,11)
• InChI Key： QHWULKOMKLEHTD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)CCC(N)CO

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 175
• XLogP3: 2.3